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Compound of Interest

Compound Name:
2-bromo-N-(2-bromophenyl)-N-

phenylaniline

Cat. No.: B12897437

Get Quote

Executive Summary
Bis(2-bromophenyl)phenylamine (CAS: 110155-13-0) is a specialized sterically hindered

triphenylamine derivative. Unlike its para-substituted counterparts, this molecule features

bromine atoms at the ortho positions of two phenyl rings, creating significant torsional strain

and enforcing a non-planar, propeller-like geometry. It serves as a critical intermediate in the

synthesis of fused heteroaromatic systems, particularly N-phenylcarbazole derivatives and

boron-nitrogen (B,N) doped polycyclic aromatic hydrocarbons (PAHs) used in organic light-

emitting diodes (OLEDs) and organic field-effect transistors (OFETs).
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Property Data

IUPAC Name 2-Bromo-N-(2-bromophenyl)-N-phenylaniline

CAS Number 110155-13-0

Molecular Formula C₁₈H₁₃Br₂N

Molecular Weight 403.11 g/mol

Geometry
Distorted Propeller (

symmetry approximation)

Key Reactivity
Intramolecular C-C coupling (Carbazole

formation), Lithiation/Borylation

Molecular Architecture & Steric Dynamics
The structural integrity of bis(2-bromophenyl)phenylamine is defined by the steric repulsion

between the lone pair on the central nitrogen and the bulky ortho-bromine atoms.

Conformational Analysis
In a standard triphenylamine, the three phenyl rings twist to minimize H-H repulsion, typically

forming angles of ~40-50° relative to the C-N-C plane. In bis(2-bromophenyl)phenylamine, the

ortho-bromine atoms (Van der Waals radius ~1.85 Å) drastically increase this steric demand.

The "Propeller" Twist: The two brominated rings are forced into a steeper dihedral angle to

avoid clash with the third phenyl ring and the nitrogen lone pair.

Nitrogen Hybridization: The nitrogen atom remains

hybridized, but the conjugation of the lone pair into the pi-system is modulated by the twist,
often resulting in blue-shifted UV-Vis absorption compared to planar analogs.

Chirality: Due to the restricted rotation (atropisomerism), the molecule can exist in chiral

conformations in the solid state, though it typically racemizes rapidly in solution at room

temperature.
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Figure 1: Structural forces driving the non-planar geometry of bis(2-bromophenyl)phenylamine.
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Synthesis Protocol
The synthesis of bis(2-bromophenyl)phenylamine requires a stepwise approach to avoid over-

bromination or uncontrolled oligomerization. The most robust method involves a Copper-

Catalyzed Ullmann Coupling or a Palladium-Catalyzed Buchwald-Hartwig Amination.

Retrosynthetic Strategy
The target molecule is best assembled by coupling bis(2-bromophenyl)amine (secondary

amine) with iodobenzene.

Precursor 1: Bis(2-bromophenyl)amine (CAS: 67242-17-5)[6]

Precursor 2: Iodobenzene

Catalyst: CuI (Ullmann) or Pd(dba)₂/Phosphine (Buchwald-Hartwig)

Experimental Protocol (Ullmann Coupling)
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Note: This protocol is adapted from high-yield procedures for sterically hindered arylamines.

Materials:

Bis(2-bromophenyl)amine (1.0 eq)

Iodobenzene (2.0 eq, excess drives reaction)

Copper(I) Iodide (CuI) (10 mol%)

1,10-Phenanthroline (Ligand, 20 mol%)

Potassium Hydroxide (KOH) or Cesium Carbonate (Cs₂CO₃) (2.0 eq)

Solvent: Toluene or Xylene (Anhydrous)

Step-by-Step Methodology:

Inert Atmosphere Setup: Flame-dry a Schlenk flask or pressure tube and purge with Argon

for 15 minutes. This is critical to prevent oxidation of the catalyst.

Reagent Loading: Charge the flask with bis(2-bromophenyl)amine (e.g., 5.0 mmol), CuI (0.5

mmol), 1,10-phenanthroline (1.0 mmol), and Cs₂CO₃ (10.0 mmol).

Solvent Addition: Add anhydrous xylene (20 mL) and iodobenzene (10.0 mmol) via syringe

under Argon counter-flow.

Reaction: Seal the vessel and heat to 140°C for 24–48 hours. The high temperature is

necessary to overcome the steric hindrance of the ortho-bromines.

Work-up: Cool to room temperature. Filter the mixture through a pad of Celite to remove

inorganic salts. Wash the pad with ethyl acetate.

Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via

silica gel column chromatography using Hexanes/Ethyl Acetate (95:5 v/v).

Validation: The product should appear as a white to pale yellow solid.
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Yield Expectation: 70–85%
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Figure 2: Ullmann coupling workflow for the synthesis of bis(2-bromophenyl)phenylamine.

Reactivity & Applications in Materials Science
The primary utility of bis(2-bromophenyl)phenylamine lies in its ability to undergo double

intramolecular cyclization or lithiation-borylation sequences.

Synthesis of N-Phenylcarbazole Derivatives
Under Palladium catalysis (Pd(OAc)₂ / PCy₃), the molecule can undergo intramolecular C-H

activation.

Pathway: The Pd inserts into the C-Br bond, followed by C-H activation on the adjacent

phenyl ring and reductive elimination.

Product: N-phenylcarbazole (if one cyclization occurs) or fused ladder-type structures if

further functionalized.

Boron-Nitrogen (B,N) Heterocycles
This molecule is a specific precursor for planarized B,N-dibenzoazaborines.

Lithiation: Treatment with t-BuLi performs a double lithium-halogen exchange at the ortho

positions.

Borylation: Reaction with a boron electrophile (e.g., PhBCl₂) closes the rings.

Result: A rigid, planar polycyclic aromatic system where Boron and Nitrogen replace Carbon

atoms, creating isoelectronic structures to graphite fragments with tunable optoelectronic

gaps.
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Application Domain Mechanism End Product

OLED Hole Transport C-N Coupling / Cyclization N-Phenylcarbazole derivatives

Organic Electronics Lithiation + Borylation
B,N-Dibenzoazaborines (PAH

analogs)

Phosphorescent Hosts Steric Bulking
High Triplet Energy (

) Hosts

Characterization Data
Researchers should verify the synthesized compound using the following spectroscopic

signatures:

¹H NMR (CDCl₃, 400 MHz):

Look for a complex multiplet in the aromatic region (6.9 – 7.7 ppm).

The protons ortho to the bromine will be deshielded (shifted downfield) due to the halogen

effect.

Integration must correspond to 13 protons.

¹³C NMR:

Distinct signals for C-Br carbons (typically ~120-125 ppm) and C-N carbons (145-150

ppm).

Mass Spectrometry (HRMS):

Molecular ion peak

(based on

).

Isotope pattern is critical: A 1:2:1 triplet ratio for
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,

,

confirms the presence of two bromine atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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